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Cat. No.: B12375599

The targeted degradation of proteins represents a paradigm shift in drug discovery, moving
beyond simple inhibition to the complete removal of disease-causing proteins. At the forefront
of this strategy are molecular glues, small molecules that induce proximity between an E3
ubiquitin ligase and a target protein, leading to the target's ubiquitination and subsequent
degradation by the proteasome. This guide provides an in-depth technical overview of
molecular glues, focusing on their mechanism, key examples, and the experimental
methodologies crucial for their discovery and characterization.

The Mechanism of Action of Molecular Glues

Molecular glues function by creating or stabilizing the interaction between an E3 ubiquitin
ligase and a neosubstrate (the target protein) that would otherwise not interact. This induced
proximity leads to the transfer of ubiquitin from the E3 ligase to the target protein, marking it for
degradation by the 26S proteasome. The most well-characterized E3 ligase hijacked by
molecular glues is the Cereblon (CRBN) E3 ligase complex, a part of the Cullin-RING E3
ubiquitin ligase family.
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 To cite this document: BenchChem. [Molecular Glues for Targeted Protein Degradation: A
Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b12375599#molecular-glues-for-targeted-protein-
degradation]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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